Cas no 1203339-40-5 (1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea)

• Product Name: 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea
• CAS No: 1203339-40-5
• MF: C₁₈H₂₃N₃O₃S₂
• MW: 393.523521661758
• CID: 6490715
• Update Time: 2025-07-17

1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea Chemical and Physical Properties

Names and Identifiers

• 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea
• 1-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)-3-(thiophen-2-ylmethyl)urea

• Inchi： 1S/C18H23N3O3S2/c1-2-11-26(23,24)21-9-3-5-14-7-8-15(12-17(14)21)20-18(22)19-13-16-6-4-10-25-16/h4,6-8,10,12H,2-3,5,9,11,13H2,1H3,(H2,19,20,22)
• InChI Key： FSLZDAYNBRXDOR-UHFFFAOYSA-N
• SMILES： N(C1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)C(NCC1SC=CC=1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea

Comprehensive Analysis of 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea (CAS No. 1203339-40-5)

The compound 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea (CAS No. 1203339-40-5) is a sophisticated organic molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, combining a tetrahydroquinoline core with a thiophene moiety and a sulfonylurea linkage, makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential as a modulator of enzymatic activity, given its structural resemblance to known bioactive compounds.

In recent years, the demand for novel small-molecule inhibitors and enzyme modulators has surged, driven by advancements in precision medicine and targeted therapies. This compound's propane-1-sulfonyl group and thiophen-2-yl substituent contribute to its unique binding affinity, making it a subject of interest in drug discovery pipelines. Its CAS No. 1203339-40-5 is frequently searched in academic databases, reflecting its growing relevance in medicinal chemistry.

One of the most compelling aspects of 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea is its potential application in addressing inflammatory pathways and metabolic disorders. Preclinical studies suggest that its sulfonylurea component may interact with specific protein targets, offering a pathway for developing new treatments for chronic conditions. This aligns with current trends in healthcare, where personalized medicine and targeted drug delivery are hot topics among researchers and clinicians alike.

From a synthetic chemistry perspective, the compound's tetrahydroquinoline scaffold is a versatile building block for further derivatization. Its thiophene ring introduces electronic diversity, which can be exploited to fine-tune pharmacokinetic properties. The sulfonylurea linkage, a hallmark of many bioactive molecules, further enhances its drug-like characteristics. These features make CAS No. 1203339-40-5 a valuable reference point for chemists exploring structure-activity relationships.

In the context of AI-driven drug discovery, this compound exemplifies the synergy between computational modeling and experimental validation. Its molecular descriptors are often used to train machine learning algorithms for predicting bioactivity, a trend that resonates with the increasing integration of artificial intelligence in pharmaceutical R&D. Searches for "sulfonylurea derivatives" and "thiophene-based therapeutics" frequently highlight this compound's relevance in modern drug design.

Environmental and green chemistry considerations also play a role in the compound's appeal. Researchers are investigating sustainable synthesis routes for 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea, aligning with global efforts to reduce the ecological footprint of chemical production. This aspect is particularly relevant given the rising interest in eco-friendly pharmaceuticals and green synthesis methodologies.

In summary, 1-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl-3-(thiophen-2-yl)methylurea (CAS No. 1203339-40-5) represents a multifaceted compound with significant potential in drug development and biochemical research. Its structural complexity, combined with its applicability in cutting-edge therapeutic areas, ensures its continued prominence in scientific literature and industry discussions. As research progresses, this molecule is poised to contribute meaningfully to advancements in precision medicine and molecular pharmacology.